Cas no 82867-71-8 (acetyl-asparaginyl-prolyl-methyltyrosinamide)

• Product name: acetyl-asparaginyl-prolyl-methyltyrosinamide
• CAS No: 82867-71-8
• MF: C₂₁H₂₉N₅O₆
• MW: 447.48486495018
• CID: 988271
• PubChem ID: 134114

acetyl-asparaginyl-prolyl-methyltyrosinamide Chemical and Physical Properties

Names and Identifiers

• acetyl-asparaginyl-prolyl-methyltyrosinamide
• N2-Acetyl-L-asparginyl-L-prolyl-N-methyl-L-tyrosinamide
• 4-Iminohomoseryl-N-{2-[(1-hydroxyethylidene)amino]-3-(4-hydroxyphenyl)propanoyl}-N-methylprolinamide
• DTXSID201002978
• 82867-71-8
• L-Tyrosinamide, N2-acetyl-L-asparginyl-L-prolyl-N-methyl-

• Inchi： InChI=1S/C21H29N5O6/c1-12(27)24-16(10-13-5-7-14(28)8-6-13)20(31)25(2)21(32)17-4-3-9-26(17)19(30)15(22)11-18(23)29/h5-8,15-17,28H,3-4,9-11,22H2,1-2H3,(H2,23,29)(H,24,27)/t15-,16-,17-/m0/s1
• InChI Key： KTSBIEDXOOPHGM-ULQDDVLXSA-N
• SMILES： CC(=O)NC(CC1=CC=C(C=C1)O)C(=O)N(C)C(=O)C2CCCN2C(=O)C(CC(=O)N)N

Computed Properties

• Exact Mass: 447.211784
• Monoisotopic Mass: 447.211784
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 176
• XLogP3: -1.5

Experimental Properties

• Density: 1.345
• Boiling Point: 845.2°C at 760 mmHg
• Flash Point: 465°C
• Refractive Index: 1.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides